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Compound of Interest

4-(Hydroxymethyl)phenylacetic
Compound Name: o
aci

Cat. No.: B1307347

Essential Safety and Handling Guide for 4-
(Hydroxymethyl)phenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-(Hydroxymethyl)phenylacetic acid. Adherence to these
guidelines is crucial for ensuring a safe laboratory environment.

Chemical Safety and Hazard Information

4-(Hydroxymethyl)phenylacetic acid is a solid organic compound that can pose health risks if
not handled correctly. The primary hazards include serious eye irritation and potential skin
irritation upon contact.[1][2] Inhalation of dust should also be avoided.[1]
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Hazard GHS Classification Precautionary Statement

H319: Causes serious eye

Eye Irritation Category 2A[1
Y gory 2A[1] irritation.[1][2][3]

Skin Irritation Category 2[2] H315: Causes skin irritation.[2]

Not officially classified, but
Respiratory Irritation good practice to avoid dust P261: Avoid breathing dust.[4]

inhalation.[1]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential to minimize exposure risk. The following table
outlines the required equipment for handling 4-(Hydroxymethyl)phenylacetic acid,
particularly in its solid, powdered form.
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Standard/Specificat
Body Part PPE Item . Purpose
ion
) Protects against dust
Safety Glasses with _
) ) ANSI z87.1 (US) or particles and splashes
Eyes/Face Side Shields or _ _
EN 166 (EU) causing serious eye
Goggles N
irritation.[1][2][5]
Recommended when
handling larger
_ ANSI 787.1 (US) or N
Face Shield guantities or when
EN 166 (EU) _ o
there is a significant
risk of splashing.[5][6]
Provides protection
against incidental
contact and splashes.
Nitrile is resistant to a
range of weak acids
o ASTM D6319 (US) or and organic solvents.
Hands Nitrile Gloves

EN 455 (EU)

[71[8] For prolonged
contact or handling of
concentrated
solutions, consider
thicker gloves or butyl

rubber gloves.[2]

Respiratory

N95 Respirator (US)
or FFP2/FFP3 (EU)

NIOSH-approved (US)
or EN 149 (EV)

Prevents inhalation of
fine dust particles.[3]
[9][10][11][12] An N95
respirator filters at
least 95% of airborne

particles.[12]

Protects skin and

Body Laboratory Coat Standard clothing from
contamination.[5][6]
Protects feet from

Feet Closed-toe Shoes Standard )
spills.[6]
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Operational Handling Plan: A Step-by-Step Guide

o Preparation and Engineering Controls:
o Work in a well-ventilated area to minimize dust accumulation.[1][13]

o Whenever possible, handle the solid chemical within a fume hood to contain any airborne
particles.[5][6]

o Ensure an eyewash station and safety shower are readily accessible.[1][5]
e Donning PPE:
o Before handling the chemical, put on all required PPE as outlined in the table above.
o Inspect gloves for any signs of damage before use.[4]
e Handling and Dispensing:
o Avoid the formation of dust when handling the solid.[1][4]
o Use a spatula or other appropriate tool to transfer the chemical.
o If creating a solution, slowly add the solid to the solvent to prevent splashing.
e Post-Handling:
o Thoroughly wash hands after handling, even if gloves were worn.[2]
o Clean the work area to remove any residual chemical dust.

o Properly remove and dispose of contaminated PPE.

Emergency Procedures
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do.[1][2] Seek

immediate medical attention.[1]

Remove contaminated clothing. Wash skin with
) plenty of soap and water for at least 15 minutes.
Skin Contact o )
[1][2][4] If skin irritation occurs, seek medical

advice.[2]

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation o o )
artificial respiration.[1][4] Seek medical

attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion . .
water.[1][4] Seek medical attention.

For small spills, carefully sweep up the solid
material, avoiding dust generation, and place it

Spill in a suitable, closed container for disposal.[2][4]
[9] For larger spills, evacuate the area and

follow institutional emergency procedures.

Disposal Plan

Chemical waste disposal must adhere to local, state, and federal regulations.
» Waste Segregation:

o Collect waste 4-(Hydroxymethyl)phenylacetic acid and any materials contaminated with
it (e.g., paper towels, gloves) in a designated, clearly labeled, and sealed container.[6]

o Container Labeling:
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o The waste container must be labeled with the words "Hazardous Waste" (or as required by
your institution) and the full chemical name.

o Storage:

o Store the waste container in a designated satellite accumulation area, away from
incompatible materials.[6]

» Final Disposal:

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal company.[14][15]

o Do not dispose of solid 4-(Hydroxymethyl)phenylacetic acid down the drain or in the
regular trash unless explicitly permitted by your institution's EHS guidelines for non-
hazardous materials.[4][5]

Visualized Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for safely handling 4-
(Hydroxymethyl)phenylacetic acid, from preparation to disposal.
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Caption: Workflow for handling 4-(Hydroxymethyl)phenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ansell.com/us/en/faq/are-nitrile-gloves-chemical-resistant
https://www.envirosafetyproducts.com/blogs/safety-news/material-guide-for-chemical-and-liquid-resistant-gloves
https://www.uvex-safety.com/en/knowledge/safety-standards/respiratory-protection/ffp-protection-classes/
https://www.protectivemasksdirect.co.uk/protective-masks/dust-masks-respirators
https://students.umw.edu/safety/files/2021/03/NIOSH2.pdf
https://en.wikipedia.org/wiki/N95_respirator
https://www.protrade.co.uk/blog/five-different-dust-mask-types-when-to-use-them/
https://scioninstruments.com/us/blog/good-laboratory-practices-waste-disposal/
https://www.actenviro.com/are-you-over-classifying-your-laboratory-waste/
https://www.benchchem.com/product/b1307347#personal-protective-equipment-for-handling-4-hydroxymethyl-phenylacetic-acid
https://www.benchchem.com/product/b1307347#personal-protective-equipment-for-handling-4-hydroxymethyl-phenylacetic-acid
https://www.benchchem.com/product/b1307347#personal-protective-equipment-for-handling-4-hydroxymethyl-phenylacetic-acid
https://www.benchchem.com/product/b1307347#personal-protective-equipment-for-handling-4-hydroxymethyl-phenylacetic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1307347?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1307347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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